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Introduction

Lanosol, chemically known as 2,3-dibromo-4,5-dihydroxybenzyl alcohol, is a significant
bromophenol predominantly isolated from the red alga Vertebrata lanosa (formerly
Polysiphonia lanosa).[1][2][3] This marine natural product has garnered attention within the
scientific community due to its prevalence in V. lanosa and its potential biological activities. This
technical guide provides an in-depth overview of the structure elucidation of lanosol,
presenting its spectral data in a clear, comparative format, and detailing the experimental
protocols for its isolation and characterization.

Structure and Properties

Chemical Structure:
IUPAC Name: 2,3-dibromo-4,5-dihydroxybenzyl alcohol
Molecular Formula: C7HeBr203

Molecular Weight: 313.93 g/mol

Isolation of Lanosol from Vertebrata lanosa
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The isolation of lanosol from its natural source, the red alga Vertebrata lanosa, is a critical first
step for its structural analysis and bioactivity screening.

Experimental Protocol:

A general procedure for the isolation of lanosol involves the following steps:

o Collection and Preparation of Algal Material: Fresh samples of Vertebrata lanosa are
collected and typically air-dried or freeze-dried to preserve the chemical constituents. The
dried algal material is then ground into a fine powder to increase the surface area for efficient
extraction.

e Solvent Extraction: The powdered alga is subjected to extraction with a suitable organic
solvent, often methanol or a mixture of methanol and dichloromethane. This process is
usually carried out at room temperature over an extended period or under reflux to ensure
exhaustive extraction of the secondary metabolites.

o Fractionation of the Crude Extract: The resulting crude extract is concentrated under reduced
pressure to yield a residue. This residue is then subjected to liquid-liquid partitioning using
solvents of varying polarity, such as n-hexane, ethyl acetate, and water, to separate
compounds based on their polarity. Bromophenols like lanosol are typically found in the
more polar fractions (e.g., ethyl acetate fraction).

o Chromatographic Purification: The fraction enriched with lanosol is further purified using a
combination of chromatographic techniques. These may include:

o Column Chromatography: Often using silica gel or Sephadex LH-20 as the stationary
phase, with a gradient elution system of solvents like hexane, ethyl acetate, and methanol.

o Preparative High-Performance Liquid Chromatography (HPLC): For final purification,
reversed-phase HPLC (e.g., with a C18 column) is frequently employed, using a mobile
phase such as a methanol-water or acetonitrile-water gradient.

o Compound Identification: The purity and identity of the isolated lanosol are confirmed by
spectroscopic methods.

Structure Elucidation Workflow
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The elucidation of Lanosol's structure is a systematic process that integrates various analytical
techniques. The logical flow of this process is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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